Cas no 733740-18-6 (cis-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid)

• Product Name: cis-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid
• CAS No: 733740-18-6
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 1760463
• PubChem ID: 24722327
• Update Time: 2025-06-08

cis-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(2,4-dimethylbenzoyl)cyclopentane-1-carboxylic acid
• LogP
• DTXSID60641317
• 733740-18-6
• MFCD01319712
• AKOS016017573
• CIS-2-(2,4-DIMETHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• DB-197909
• cis-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid

• MDL： MFCD01319712
• Inchi： 1S/C15H18O3/c1-9-6-7-11(10(2)8-9)14(16)12-4-3-5-13(12)15(17)18/h6-8,12-13H,3-5H2,1-2H3,(H,17,18)/t12-,13+/m0/s1
• InChI Key： CRUKTNRPTRXQRA-QWHCGFSZSA-N
• SMILES： O=C(C1C=CC(C)=CC=1C)[C@H]1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cis-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid

Introduction to cis-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733740-18-6)

cis-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid, identified by its CAS number 733740-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of cyclopentanecarboxylic acids, characterized by a cyclopentane ring substituted with a carboxylic acid group and an acylated aromatic moiety. The presence of two methyl groups at the 2 and 4 positions of the benzoyl group introduces steric and electronic effects that make this molecule a versatile intermediate in synthetic chemistry.

The structural features of cis-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid contribute to its unique chemical properties. The cyclopentane ring provides a rigid scaffold, while the carboxylic acid functionality allows for further derivatization, such as esterification or amidation, which are common strategies in drug design. The benzoyl group, with its electron-withdrawing nature, influences the reactivity of the molecule, making it a valuable building block for more complex structures.

In recent years, there has been growing interest in the applications of this compound in medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of novel bioactive molecules. For instance, derivatives of this compound have been investigated for their pharmacological properties, including anti-inflammatory and analgesic effects. The cis configuration of the molecule is particularly noteworthy, as it can influence the molecule's interactions with biological targets, potentially enhancing its efficacy or selectivity.

The synthesis of cis-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. One common approach involves the Friedel-Crafts acylation of cyclopentanone followed by reduction and subsequent functional group manipulation. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to this compound, aligning with the broader goals of reducing environmental impact in chemical manufacturing.

From a materials science perspective, this compound has shown promise in the development of advanced polymers and coatings. The rigid cyclopentane ring can enhance thermal stability, while the carboxylic acid group allows for cross-linking reactions, leading to materials with improved mechanical properties. Such applications are particularly relevant in industries requiring high-performance materials, such as aerospace and automotive sectors.

The pharmacological relevance of cis-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can interact with various biological targets, including enzymes and receptors involved in pain signaling pathways. These interactions suggest potential therapeutic applications in managing chronic pain conditions. Additionally, preclinical studies have indicated that certain derivatives exhibit anti-inflammatory properties by modulating key inflammatory mediators.

The role of stereochemistry in determining the biological activity of cis-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid cannot be overstated. The cis configuration imparts specific spatial arrangements to the molecule's substituents, which can critically affect its binding affinity and metabolic stability. This underscores the importance of precise stereochemical control in drug development pipelines. Techniques such as asymmetric synthesis have been employed to produce enantiomerically pure forms of this compound, which are often required for optimal pharmacological performance.

In conclusion,cis-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733740-18-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug discovery to advanced material formulations. As research continues to uncover new synthetic strategies and biological functions,cis-2-(2,4-Dimethylbenzoyl)cyclopentane-1-carboxylic acid is poised to play an increasingly important role in innovation across multiple scientific disciplines.